Tert-butyl [(3-acetyl-5-fluorophenyl)amino]methylcarbamate

• Molecular Formula: C14H19FN2O3
• Molecular Weight: 282.31 g/mol
• IUPAC Name: tert-butyl N-[(3-acetyl-5-fluoroanilino)methyl]carbamate
• InChI: InChI=1S/C14H19FN2O3/c1-9(18)10-5-11(15)7-12(6-10)16-8-17-13(19)20-14(2,3)4/h5-7,16H,8H2,1-4H3,(H,17,19)
• InChI Key: BQCXXUBCBIEZHK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC(=C1)F)NCNC(=O)OC(C)(C)C

Description

Tert-butyl [(3-acetyl-5-fluorophenyl)amino]methylcarbamate is a chemical compound with the molecular formula C14H19FN2O3 and a molecular weight of 282.31 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Tert-butyl [(3-acetyl-5-fluorophenyl)amino]methylcarbamate typically involves the reaction of tert-butyl carbamate with 3-acetyl-5-fluoroaniline under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

Tert-butyl [(3-acetyl-5-fluorophenyl)amino]methylcarbamate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out to modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent, are optimized to achieve the desired transformation .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions may result in the formation of new compounds with different functional groups .

Scientific Research Applications

Tert-butyl [(3-acetyl-5-fluorophenyl)amino]methylcarbamate has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biological targets.

Medicine: Explored for its potential therapeutic applications, including its role in drug development.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of Tert-butyl [(3-acetyl-5-fluorophenyl)amino]methylcarbamate involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to target proteins or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to Tert-butyl [(3-acetyl-5-fluorophenyl)amino]methylcarbamate include:

Tert-butyl carbamate: A related compound with similar structural features and chemical properties.

3-acetyl-5-fluoroaniline: Another related compound that shares some structural similarities.

Uniqueness

The presence of the tert-butyl group, acetyl group, and fluorophenyl group distinguishes it from other similar compounds and contributes to its distinct properties .